(S)-3-Hydroxy Myristic Acid
(S)-3-Hydroxy Myristic Acid
(S)-3-hydroxytetradecanoic acid is a C14, long-chain hydroxy fatty acid and enantiomer of the biologically active (R)-3-hydroxytetradecanoic acid. It is a 3-hydroxy monocarboxylic acid and a hydroxy fatty acid. It derives from a tetradecanoic acid. It is a conjugate acid of a (S)-3-hydroxytetradecanoate. It is an enantiomer of a (R)-3-hydroxytetradecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
35683-15-9
VCID:
VC0014223
InChI:
InChI=1S/C14H28O3/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14(16)17/h13,15H,2-12H2,1H3,(H,16,17)/t13-/m0/s1
SMILES:
CCCCCCCCCCCC(CC(=O)O)O
Molecular Formula:
C14H28O3
Molecular Weight:
244.37 g/mol
(S)-3-Hydroxy Myristic Acid
CAS No.: 35683-15-9
Reference Standards
VCID: VC0014223
Molecular Formula: C14H28O3
Molecular Weight: 244.37 g/mol
| CAS No. | 35683-15-9 |
|---|---|
| Product Name | (S)-3-Hydroxy Myristic Acid |
| Molecular Formula | C14H28O3 |
| Molecular Weight | 244.37 g/mol |
| IUPAC Name | (3S)-3-hydroxytetradecanoic acid |
| Standard InChI | InChI=1S/C14H28O3/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14(16)17/h13,15H,2-12H2,1H3,(H,16,17)/t13-/m0/s1 |
| Standard InChIKey | ATRNZOYKSNPPBF-ZDUSSCGKSA-N |
| Isomeric SMILES | CCCCCCCCCCC[C@@H](CC(=O)O)O |
| SMILES | CCCCCCCCCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCCCCCCCCC(CC(=O)O)O |
| Description | (S)-3-hydroxytetradecanoic acid is a C14, long-chain hydroxy fatty acid and enantiomer of the biologically active (R)-3-hydroxytetradecanoic acid. It is a 3-hydroxy monocarboxylic acid and a hydroxy fatty acid. It derives from a tetradecanoic acid. It is a conjugate acid of a (S)-3-hydroxytetradecanoate. It is an enantiomer of a (R)-3-hydroxytetradecanoic acid. |
| Synonyms | (S)-3-Hydroxytetradecanoic Acid |
| PubChem Compound | 5312869 |
| Last Modified | Nov 11 2021 |
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